Sodium sulfide hydrate, technical grade

• CAS No.: 1313-82-2
• Product Name: Sodium sulfide hydrate, technical grade
• Molecular Formula: Na2S; HNa2S+
• Molecular Weight: 78.05 g/mol
• IUPAC Name: disodium;sulfanide
• Standard InChI: InChI=1S/2Na.H2S/h;;1H2/q2*+1;/p-1
• Standard InChIKey: VDQVEACBQKUUSU-UHFFFAOYSA-M
• SMILES: [Na+].[Na+].[SH-]
• Canonical SMILES: [Na+].[Na+].[S-2]
• Boiling Point: Very high (USCG, 1999)
• Colorform: CLEAR CRYSTALS; YELLOW OR BRICK-RED LUMPS OR FLAKES; CUBIC CRYSTALS OR GRANULES; AMORPHOUS, YELLOW-PINK OR WHITE CRYSTALS; Yellow or brick-red lumps or flakes or deliquescent crystals.; White to pink, crystalline solid.
• Density: 1.856 at 68 °F (USCG, 1999); 1.856 @ 14 °C/4 °C; 1.86 g/cm³
• Melting Point: 1180 °C (IN VACUO)
• Physical Description: Sodium sulfide, anhydrous is a yellow to brick red crystalline mass or fused solid with an odor of rotten eggs. If exposed to moist air it is liable to spontaneous heating and may cause ignition of nearby combustible material. It absorbs moisture from the air.; DryPowder; Liquid; OtherSolid; PelletsLargeCrystals; WetSolid; WHITE-TO-YELLOW HYGROSCOPIC CRYSTALS WITH CHARACTERISTIC ODOUR.
• Description: Sodium sulfide (anhydrous) is a sulfide salt with formula Na2S. The pentahydrate and (particularly) the nonahydrate are also known. In gel form, sodium sulfide is used to soften toenails to assist in trimming (and so relive pain) of ingrowing toenails. It is a sulfide salt and an inorganic sodium salt.; Sodium sulfide is a chemical compound with a chemical formula Na2S. Sodium sulfide is used in the pulp and paper industry, water treatment, textile industry, and various chemical manufacturing processes including the production of rubber chemicals, sulfur dyes and oil recovery. Along with its hydrate form, sodium sulfide releases hydrogen sulfide (H2S) when in contact with moist air. H2S is an endogenous gaseous transmitter that exhibits anti-inflammatory and antiapoptotic properties. Along with other sulfides, the anti-inflammatory and tissue-protective effects of sodium sulfide have been investigated in models of inflammation and oxidative stress. Interestingly, sodium sulfide was shown to have some cardioprotective role against cardiac ischemia or reperfusion injury, as well as protect lungs against ventilator-induced lung injury. However the clinical significance and mechanism of action of sodium sulfide and replication of results across other studies are not yet fully determined.
• Shelf Life: UNSTABLE
• Solubility: Slightly soluble in alcohol; insoluble in ether.; Solubility in water (g/100 g water): 8.1 (-9.0 °C); 12.4 (0 °C); 18.6 (20 °C); 29.0 (40 °C); 35.7 (48 °C); 39.0 (50 °C).
• Synonyms: Actisoufre; Na2S; natrum sulphuratum; sodium monosulfide; sodium monosulfide nonahydrate; sodium monosulphide; sodium monosulphide nonahydrate; sodium sulfide; sodium sulfide anhydrous; sodium sulfide nonahydrate; sodium sulphide anhydrous
• PubChem Compound: 25203895
• Last Modified: Nov 11 2021